Cas no 2227855-49-2 ((2S)-2-(3-ethylphenyl)oxirane)

• Product Name: (2S)-2-(3-ethylphenyl)oxirane
• CAS No: 2227855-49-2
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 6194387
• PubChem ID: 165966790
• Update Time: 2025-10-30

(2S)-2-(3-ethylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-ethylphenyl)oxirane
• 2227855-49-2
• EN300-1753884

• Inchi： 1S/C10H12O/c1-2-8-4-3-5-9(6-8)10-7-11-10/h3-6,10H,2,7H2,1H3/t10-/m1/s1
• InChI Key： MBCHFILKDHOEQL-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(3-ethylphenyl)oxirane

Recent Advances in the Study of (2S)-2-(3-ethylphenyl)oxirane and Its Implications in Chemical Biology and Medicine

The compound (2S)-2-(3-ethylphenyl)oxirane, with the CAS number 2227855-49-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This epoxide derivative is being investigated for its potential applications in drug discovery and development, particularly due to its unique structural features and reactivity. Recent studies have explored its role as a building block for the synthesis of more complex bioactive molecules, as well as its direct biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2S)-2-(3-ethylphenyl)oxirane serves as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting specific oncogenic kinases, showing promising in vitro activity against several cancer cell lines. The stereochemistry at the 2-position was found to be crucial for biological activity, with the (S)-enantiomer exhibiting significantly higher potency than its (R)-counterpart.

In parallel research, the metabolic fate of (2S)-2-(3-ethylphenyl)oxirane has been investigated using advanced mass spectrometry techniques. A 2024 paper in Chemical Research in Toxicology reported that this compound undergoes rapid glutathione conjugation in hepatic microsomes, suggesting potential detoxification pathways. These findings have important implications for understanding the compound's pharmacokinetic profile and potential toxicity in therapeutic applications.

Recent computational studies have provided insights into the molecular interactions of (2S)-2-(3-ethylphenyl)oxirane with biological targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound can fit into the active sites of certain cytochrome P450 enzymes, potentially explaining its observed metabolic transformations. This information could guide future structural modifications to improve metabolic stability.

The synthetic accessibility of (2S)-2-(3-ethylphenyl)oxirane has also been improved through recent methodological advances. A 2023 report in Organic Process Research & Development described a scalable asymmetric synthesis route with excellent enantioselectivity (>99% ee) and good overall yield (72%). This development addresses previous challenges in obtaining the compound in sufficient quantities for preclinical studies.

Looking forward, researchers are exploring the potential of (2S)-2-(3-ethylphenyl)oxirane as a warhead in targeted covalent inhibitors. Preliminary results presented at the 2024 American Chemical Society meeting showed that derivatives of this compound can selectively modify cysteine residues in target proteins, opening new possibilities for drug design. However, further studies are needed to fully characterize the selectivity and safety profile of such derivatives.

In conclusion, (2S)-2-(3-ethylphenyl)oxirane (2227855-49-2) represents a versatile chemical entity with multiple applications in medicinal chemistry. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have positioned this compound as an important tool for drug discovery. Future research directions may include exploration of its anti-inflammatory properties and investigation of its potential in central nervous system drug development.